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Compound of Interest

Compound Name: SK-7041

Cat. No.: B1681001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of SK-7041, a potent and selective inhibitor of class I histone deacetylases

(HDACs), particularly HDAC1 and HDAC2.[1] Adherence to these guidelines is crucial for

ensuring the accuracy, reproducibility, and integrity of experimental results in research and drug

development settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SK-7041 is presented in Table 1.

This information is essential for the accurate preparation of stock solutions and for a

comprehensive understanding of the compound's characteristics.

Property Value

Molecular Formula C₁₉H₂₁N₃O₃

Molecular Weight 339.39 g/mol [1]

CAS Number 617690-98-9[1]

Appearance Solid powder

Purity >98% (or as specified by the supplier)

Primary Target HDAC1 and HDAC2[1]
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Experimental Protocol: Preparing a 10 mM SK-7041
Stock Solution
This protocol outlines the steps for preparing a 10 mM concentrated stock solution of SK-7041
in Dimethyl Sulfoxide (DMSO). It is imperative to use high-purity solvents and adhere to sterile

techniques to prevent contamination.

Materials and Equipment
SK-7041 powder

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade, newly opened

Sterile, amber or light-blocking microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Handle the SK-7041 powder in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Wear appropriate PPE at all times during handling and preparation.

Refer to the Safety Data Sheet (SDS) for SK-7041 for comprehensive safety information

regarding handling, storage, and disposal.

Step-by-Step Procedure
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Equilibrate SK-7041: Allow the vial of SK-7041 powder to reach room temperature before

opening. This prevents the condensation of atmospheric moisture, which can affect the

compound's stability and accurate weighing.

Weigh the Compound: In a chemical fume hood, accurately weigh the desired amount of SK-
7041 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.39 mg of SK-7041. Calculation: 339.39 g/mol * 0.010 mol/L *

0.001 L = 0.00339 g = 3.39 mg

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed SK-7041
powder to achieve the desired 10 mM concentration. For 3.39 mg of SK-7041, add 1 mL of

DMSO.

Dissolution:

Tightly cap the vial and vortex the solution for 30-60 seconds to facilitate initial mixing.

To ensure complete dissolution, place the vial in an ultrasonic bath for 5-10 minutes.

Intermittent vortexing during sonication can aid this process.

Visually inspect the solution to confirm that no particulates are present and the solution is

clear.

Aliquoting and Labeling: To minimize freeze-thaw cycles, which can degrade the compound,

it is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, amber microcentrifuge tubes. Clearly label each aliquot with the compound

name (SK-7041), concentration (10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is critical to maintain the stability and activity of SK-7041 stock solutions.

Powder: The solid form of SK-7041 should be stored at -20°C for long-term stability, where it

can be viable for up to three years.[1]

Stock Solution: SK-7041 stock solutions in DMSO should be stored at -80°C for up to one

year.[1] When stored at -20°C, it is recommended to use the solution within one month.
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Light Protection: SK-7041 should be protected from light. Always use amber or light-blocking

vials for storage to prevent photodegradation.

Experimental Workflow Diagram
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Caption: Workflow for the preparation of SK-7041 stock solution.
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Signaling Pathway Context
SK-7041 is an inhibitor of HDAC1 and HDAC2, which are key enzymes in the regulation of

gene expression. These enzymes remove acetyl groups from lysine residues on histones,

leading to chromatin compaction and transcriptional repression. By inhibiting HDAC1 and

HDAC2, SK-7041 promotes histone hyperacetylation, resulting in a more open chromatin

structure and the activation of gene expression. This mechanism is central to its potential

therapeutic effects in various diseases, including cancer.
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Caption: Simplified signaling pathway of SK-7041 as an HDAC inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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